Cas no 2680886-34-2 (5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid)

• Product Name: 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid
• CAS No: 2680886-34-2
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 5637172
• PubChem ID: 165935377
• Update Time: 2025-05-18

5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-[(prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}thiophene-2-carboxylic acid
• EN300-28289499
• 2680886-34-2
• 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid

• Inchi： 1S/C13H16N2O4S/c1-2-9-19-13(18)15-7-5-14(6-8-15)11-4-3-10(20-11)12(16)17/h2-4H,1,5-9H2,(H,16,17)
• InChI Key： HKZJMKXZLUYKJO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1N1CCN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 296.08307817g/mol
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid

Introduction to 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic Acid (CAS No. 2680886-34-2)

5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid, identified by its CAS number 2680886-34-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its therapeutic applications. The structure of this molecule incorporates several key functional groups, including a thiophene core, a piperazine moiety, and an ester group, which collectively contribute to its unique chemical and biological properties.

The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous biologically active natural products and pharmaceuticals. Its stability and ability to engage in various chemical interactions make it a valuable component in drug design. In the case of 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid, the thiophene ring is further functionalized with a carboxylic acid group at the 2-position, enhancing its reactivity and potential for further derivatization.

The piperazine moiety is another critical feature of this compound. Piperazine derivatives are well-documented for their role in medicinal chemistry due to their ability to modulate biological pathways. The piperazine ring in 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid is linked to an ester group, which can be hydrolyzed under specific conditions to release a free amine group. This transformation opens up possibilities for the synthesis of various derivatives with tailored biological activities.

The ester group at the 4-position of the piperazine ring is another important feature that influences the compound's reactivity and potential applications. Ester functionalities are commonly used in drug design due to their versatility in forming hydrogen bonds and participating in various chemical reactions. The presence of this ester group in 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid suggests that it could be further modified to explore new pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid with greater accuracy. These tools have been instrumental in identifying potential binding interactions with biological targets, such as enzymes and receptors. For instance, studies have shown that thiophene derivatives can interact with various protein targets, leading to effects ranging from anti-inflammatory to anticancer properties.

In addition to its structural features, the synthesis of 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid involves several sophisticated chemical transformations. The synthesis typically begins with the preparation of a propenyl ether intermediate, which is then coupled to a piperazine derivative via an amide bond formation reaction. This step requires careful optimization to ensure high yield and purity. Subsequent functionalization at the thiophene ring introduces the carboxylic acid group, completing the molecular structure.

The biological evaluation of 5-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}thiophene-2-carboxylic acid has been ongoing, with several studies focusing on its potential as a lead compound for drug development. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. However, more extensive studies are needed to fully elucidate its pharmacological profile and therapeutic potential.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous drugs due to their ability to modulate biological pathways effectively. The unique electronic properties of the thiophene ring allow it to interact with biological targets in diverse ways, making it a versatile scaffold for drug design. In the context of 5-{4-(propenol)carbonylpiperazin]thiophenecarboxylic acid (CAS No. 26808863422), these properties are harnessed to explore new therapeutic avenues.

The development of new synthetic methodologies has also contributed significantly to the study of thiophene derivatives like 5-{4-(propenol]carbonyl)piperazine]thiophenecarboxylic acid (CAS No26808863422). Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of drug production. These innovations are crucial for translating laboratory discoveries into viable therapeutic options.

In conclusion, 5-{4-(propenol]carbonyl)piperazine]thiophenecarboxylic acid (CAS No26808863422) represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a promising candidate for further exploration. As research continues, we can expect more insights into its biological activity and potential applications in medicine.